Cas no 1851226-34-0 (1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one)

• Product Name: 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one
• CAS No: 1851226-34-0
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 6026707
• PubChem ID: 131210923
• Update Time: 2025-06-09

1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1851226-34-0
• 1-(3-fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one
• EN300-1644958
• 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one

• Inchi： 1S/C9H16FNO2/c1-7-5-11(3-2-9(7)13)6-8(12)4-10/h7-8,12H,2-6H2,1H3
• InChI Key： AAULRAKJIMITOX-UHFFFAOYSA-N
• SMILES： FCC(CN1CCC(C(C)C1)=O)O

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one

Introduction to 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one (CAS No. 1851226-34-0)

1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one, identified by its CAS number 1851226-34-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoro substituent and a hydroxypropyl side chain, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one have been the subject of extensive research, with studies focusing on optimizing its production methods and exploring its pharmacological potential. The introduction of a fluoro atom into the molecular structure is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes make such compounds highly desirable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores due to their versatility and efficacy in modulating various biological targets. The 3-methylpiperidin-4-one core structure is known for its ability to interact with a wide range of enzymes and receptors, making it a promising candidate for the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of both a fluoro substituent and a hydroxypropyl side chain in 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one further enhances its potential by introducing additional functional groups that can be tailored for specific biological activities.

The chemical properties of 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one, including its solubility, stability, and reactivity, have been thoroughly investigated. These studies have revealed that the compound exhibits good solubility in polar solvents, which facilitates its use in various formulation strategies. Additionally, the stability of the molecule under different conditions has been assessed, indicating that it can withstand typical storage and handling procedures without significant degradation.

Beyond its synthetic significance, 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one has been explored for its potential biological activity. Preclinical studies have demonstrated that this compound can interact with specific targets in vitro and in vivo, suggesting its utility as a lead compound for further drug development. The ability of the fluoro-substituted piperidine derivative to modulate biological pathways has attracted the attention of researchers who are seeking novel therapeutic interventions for various diseases.

The role of computational chemistry and molecular modeling in the study of 1-(3-Fluoro-2-hydroxypropyl)-3-methylpiperidin-4-one

In conclusion, 1-(3-Fluoro-2-hydroxypropyl) -^{CAS No. 1851226- 34 0 . . . . . . . . . . . . . . . . . . . . . . . . . . . . 35 0 . . . .}